N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H17N3O2S/c1-3-11-4-6-12(7-5-11)17-13(19)9-21-14-8-10(2)16-15(20)18-14/h4-8H,3,9H2,1-2H3,(H,17,19)(H,16,18,20)
• InChI Key: KVCDCINDLZRIJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC(=O)NC(=C2)C
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide is a compound with potential applications in scientific research. It is a sulfhydryl-containing compound that has been synthesized using a variety of methods.

Scientific Research Applications

Dual Inhibitor of Thymidylate Synthase and Dihydrofolate Reductase

N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide has been explored as a dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are critical in the synthesis of thymidylate and folate, respectively, making them targets for antitumor and antibacterial drugs. A study found that certain analogues of this compound demonstrated potent inhibitory activities against human TS and DHFR, indicating its potential in cancer treatment and antibacterial therapies (Gangjee et al., 2008).

Structural Analysis and Crystallography

The structural analysis and crystallography of compounds similar to N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide have been a subject of research. These studies provide insights into the molecular conformation and potential interactions of these compounds, which is crucial for understanding their mechanism of action and designing more effective drugs. For example, the crystal structures of related compounds have been studied to understand their conformation and intramolecular hydrogen bonding (Subasri et al., 2016).

Design and Synthesis of Analogues

The design and synthesis of various analogues of N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide have been explored to enhance their pharmacological properties. These analogues have been synthesized as potential antitumor agents and inhibitors of dihydrofolate reductase. Research in this area focuses on modifying the chemical structure to improve potency, selectivity, and drug-like properties (Gangjee et al., 2007).

Antitumor Activity

Several studies have investigated the antitumor activity of compounds related to N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide. These compounds have shown potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cells. The research suggests these compounds could be potential candidates for developing new anticancer drugs (Hafez & El-Gazzar, 2017).

Interaction with Biological Molecules

The interaction of N-(4-ethylphenyl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide and its analogues with biological molecules like proteins has been a subject of research. For instance, studies on the binding of these compounds with bovine serum albumin (BSA) provide valuable information on their biological distribution and potential therapeutic effects (Meng et al., 2012).